Cas no 171549-91-0 (tert-butyl cis-N-(3-formylcyclobutyl)carbamate)

• Product Name: tert-butyl cis-N-(3-formylcyclobutyl)carbamate
• CAS No: 171549-91-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD28403246
• CID: 905514
• PubChem ID: 45091922
• Update Time: 2025-10-29

tert-butyl cis-N-(3-formylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-formylcyclobutyl)-, 1,1-dimethylethyl ester, cis- (9CI)
• rel-tert-butyl N-[(1s,3s)-3-formylcyclobutyl]carbamate
• tert-butyl N-(3-formylcyclobutyl)carbamate
• rel-tert-butyl N-[(1r,3r)-3-formylcyclobutyl]carbamate
• tert-Butyl (trans-3-formylcyclobutyl)carbamate
• tert-Butyl (cis-3-formylcyclobutyl)carbamate
• (3-Formyl-cyclobutyl)-carbamic acid tert-butyl ester
• cis-Boc-3-formyl-cyclobutanamine
• KHXUZWUXKMBGES-ZKCHVHJHSA-N
• Carbamic acid, (
• tert-butyl cis-N-(3-formylcyclobutyl)carbamate
• WGA54991
• SCHEMBL8273062
• 171549-91-0
• SB16273
• rac-tert-butyl N-[(1r,3r)-3-formylcyclobutyl]carbamate, trans
• SCHEMBL1873410
• tert-Butyl N-cis-(3-formylcyclobutyl)carbamate
• 1067239-06-8
• WGA54992
• TERT-BUTYL TRANS-N-(3-FORMYLCYCLOBUTYL)CARBAMATE
• AS-53296
• tert-butyl N-[(1s,3s)-3-formylcyclobutyl]carbamate
• trans-1-(Boc-amino)-3-formyl-cyclobutane
• carbamic acid, (3-formylcyclobutyl)-, 1,1-dimethylethyl ester, trans-
• DB-110114
• MFCD28403245
• MFCD28403246
• CS-0309667
• EN300-631726
• P16297
• TERT-BUTYL (3-FORMYLCYCLOBUTYL)CARBAMATE
• 1-(Boc-amino)-3-formylcyclobutane
• trans-3-(Boc-amino)cyclobutanecarbaldehyde
• tert-Butyl ((1r,3r)-3-formylcyclobutyl)carbamate
• Z1509338941
• SB16274
• SB16275
• CS-0048711
• AKOS027400207
• Rel-t-butyl N-[(1R,3R)-3-formylcyclobutyl]carbamate
• CS-0048712
• Tert-butyln-(3-formylcyclobutyl)carbamate
• rac-tert-butyl N-[(1s,3s)-3-formylcyclobutyl]carbamate
• AT28869
• AS-53297
• SY099580
• Rel-t-butyl N-[(1S,3S)-3-formylcyclobutyl]carbamate
• Z2934068250
• AKOS027400208
• SCHEMBL13920528
• EN300-342763
• P16296
• SCHEMBL1873412
• Carbamic acid, N-(trans-3-formylcyclobutyl)-, 1,1-dimethylethyl ester
• PS-16954
• trans-(3-Formyl-cyclobutyl)-carbamic acid tert-butyl ester
• 171549-92-1
• EN300-343252
• Z2755721999
• tert-butyl N-[(1r,3r)-3-formylcyclobutyl]carbamate
• MFCD24617807
• Carbamic acid, (3-formylcyclobutyl)-, 1,1-dimethylethyl ester, trans- (9CI)

• MDL： MFCD28403246
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-8-4-7(5-8)6-12/h6-8H,4-5H2,1-3H3,(H,11,13)
• InChI Key： KHXUZWUXKMBGES-UHFFFAOYSA-N
• SMILES： O(C(NC1CC(C=O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.121
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1

Additional information on tert-butyl cis-N-(3-formylcyclobutyl)carbamate

tert-butyl cis-N-(3-formylcyclobutyl)carbamate: A Comprehensive Overview

tert-butyl cis-N-(3-formylcyclobutyl)carbamate (CAS No. 171549-91-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and advanced materials synthesis. In this article, we delve into the properties, synthesis, and applications of tert-butyl cis-N-(3-formylcyclobutyl)carbamate, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The molecular structure of tert-butyl cis-N-(3-formylcyclobutyl)carbamate is characterized by a cyclobutane ring substituted with a formyl group at the 3-position and a tert-butyl carbamate group at the nitrogen atom. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such bicyclic structures in modulating the reactivity and selectivity of molecules in synthetic processes.

One of the key aspects of tert-butyl cis-N-(3-formylcyclobutyl)carbamate is its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, particularly in the realm of medicinal chemistry. For instance, its ability to undergo enantioselective reactions has been leveraged to synthesize chiral centers in drug candidates, a critical factor in modern pharmaceutical development.

Moreover, the cyclobutane ring in tert-butyl cis-N-(3-formylcyclobutyl)carbamate contributes to its mechanical properties, making it an attractive candidate for applications in polymer science. Recent advancements in macromolecular chemistry have explored the use of such strained rings to enhance the mechanical strength and thermal stability of polymeric materials. The integration of this compound into polymer networks has shown promising results, particularly in high-performance materials designed for aerospace and automotive industries.

In terms of synthesis, tert-butyl cis-N-(3-formylcyclobutyl)carbamate can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. A notable approach involves the use of palladium-catalyzed cross-coupling reactions, which offer high efficiency and selectivity. These methods have been optimized in recent studies to minimize reaction times and maximize yields, making them suitable for large-scale production.

The application of tert-butyl cis-N-(3-formylcyclobutyl)carbamate extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and green chemistry. For example, researchers have investigated its potential as a precursor for self-healing materials, where its unique structural features enable dynamic covalent bonding mechanisms. Additionally, its compatibility with biodegradable polymers has positioned it as a sustainable alternative in eco-friendly material design.

In conclusion, tert-butyl cis-N-(3-formlyl cyclobutane carbamate) (CAS No. 171549-91-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness and reactivity make it an invaluable tool in modern chemical research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific innovation is set to grow significantly.